Cas no 2171231-75-5 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• CAS No: 2171231-75-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6464537
• PubChem ID: 165538276
• Update Time: 2025-07-28

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid
• EN300-1516083
• 2171231-75-5
• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-23(25(31)32)28-24(30)16-27(14-8-3-9-15-27)29-26(33)34-17-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,2-3,8-9,14-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m1/s1
• InChI Key： IOZLKOAIKOVGEU-HSZRJFAPSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)CC)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid

Comprehensive Overview of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS No. 2171231-75-5)

The compound (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid, identified by its CAS No. 2171231-75-5, is a specialized chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylacetamido moiety, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers and industry professionals frequently seek this compound for its role in solid-phase peptide synthesis (SPPS), a technique pivotal in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid has surged due to advancements in peptide-based therapeutics. This trend aligns with the growing interest in personalized medicine and targeted drug delivery systems. The compound’s chiral center (2R configuration) ensures high stereochemical purity, a critical factor in optimizing the efficacy and safety of peptide drugs. Additionally, its compatibility with automated synthesizers has made it a staple in high-throughput screening (HTS) workflows.

One of the most searched questions in the context of CAS No. 2171231-75-5 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits excellent solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which are commonly used in SPPS. Its stability under mild acidic and basic conditions further enhances its utility in multi-step synthetic routes. Researchers also explore its potential in click chemistry applications, where its reactive functional groups enable efficient conjugation with other biomolecules.

The Fmoc group in (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid is a cornerstone of modern peptide chemistry. Its orthogonal deprotection mechanism, achieved using mild bases like piperidine, minimizes side reactions and preserves the integrity of sensitive peptide chains. This attribute is particularly valuable in the synthesis of cyclic peptides and peptidomimetics, which are gaining traction as alternatives to traditional small-molecule drugs. The compound’s role in generating peptide libraries for drug screening further underscores its importance in combinatorial chemistry.

From an industrial perspective, scalability and cost-effectiveness are key considerations for CAS No. 2171231-75-5. Manufacturers have optimized synthetic routes to ensure high yields and minimal impurities, addressing the needs of large-scale pharmaceutical production. Environmental sustainability is another hot topic, with green chemistry principles being applied to reduce waste and energy consumption during synthesis. These efforts align with global initiatives to promote sustainable chemical manufacturing.

In summary, (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}butanoic acid (CAS No. 2171231-75-5) is a versatile and indispensable tool in peptide research and drug development. Its applications span from academic laboratories to industrial-scale production, driven by its reliability and adaptability to emerging synthetic methodologies. As the field of peptide therapeutics continues to evolve, this compound will undoubtedly remain at the forefront of innovation.